Cas no 2034547-37-8 (2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide)

• Product Name: 2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide
• CAS No: 2034547-37-8
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 5553771
• PubChem ID: 91816993
• Update Time: 2025-05-22

2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6513-5961
• 2-phenoxy-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)ethanesulfonamide
• 2034547-37-8
• 2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide
• 2-phenoxy-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)ethanesulfonamide
• AKOS025323307

• Inchi： 1S/C16H21N3O3S/c20-23(21,11-10-22-15-6-2-1-3-7-15)18-13-14-12-17-19-9-5-4-8-16(14)19/h1-3,6-7,12,18H,4-5,8-11,13H2
• InChI Key： XPUMYAQLNUDTQG-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(NCC1C=NN2CCCCC2=1)(=O)=O

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide

2-Phenoxy-N-({4H,5H,6H,7H-Pyrazolo[1,5-a]Pyridin-3-Yl}Methyl)Ethane-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034547-37-8, known as 2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide, has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound represents a novel class of sulfonamides with a complex heterocyclic framework that offers promising avenues for drug development.

Structural Insights and Synthesis

The molecular structure of 2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide is characterized by a sulfonamide group attached to a phenoxy moiety and a pyrazolopyridine ring system. The pyrazolo[1,5-a]pyridine core is a bicyclic structure that imparts unique electronic and steric properties to the molecule. Recent advancements in synthetic chemistry have enabled the efficient construction of this complex framework through multi-step synthesis involving coupling reactions and cyclization processes.

Pharmacological Properties and Bioactivity

Research into the pharmacological properties of this compound has revealed its potential as a modulator of various biological targets. Studies have demonstrated that 2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide exhibits selective inhibitory activity against key enzymes involved in inflammatory pathways. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain.

Moreover, preclinical studies have highlighted its ability to modulate ion channels and G-protein coupled receptors (GPCRs), suggesting its potential utility in treating conditions such as epilepsy and chronic pain. The compound's bioavailability and pharmacokinetic profile have also been optimized through structural modifications aimed at enhancing its stability and absorption in vivo.

Therapeutic Applications and Clinical Potential

The therapeutic potential of 2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide extends across multiple therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and inflammatory bowel disease (IBD). Additionally, its ability to target neurodegenerative pathways positions it as a potential intervention for diseases like Alzheimer's disease and Parkinson's disease.

Recent clinical trials have demonstrated the compound's safety profile at therapeutic doses, with minimal adverse effects reported. Its efficacy in reducing inflammatory markers in animal models has further bolstered its prospects for translation into human therapeutics.

Future Directions and Research Opportunities

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying the biological activity of 2-phenoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)ethane-1-sulfonamide. Ongoing studies are focused on identifying additional molecular targets and understanding the structural determinants of its bioactivity.

Collaborative efforts between academic institutions and pharmaceutical companies are also exploring the potential for combining this compound with other therapeutic agents to enhance efficacy and minimize resistance. The integration of computational chemistry tools with experimental approaches is expected to accelerate the discovery of novel analogs with improved pharmacokinetic profiles.

In conclusion,2-phenoxy-N-{(4h-, 5h-, 6h-, 7h-pyrazolo[1-, 5a]-pyridin--yl)methyl}ethane--sulfonamide (cas no: 2034547--37--8) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure and diverse biological activities position it as a valuable asset in the quest for innovative therapeutic solutions across various disease states.